Cas no 338416-92-5 ((4E)-4-(2-phenylhydrazin-1-ylidene)-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione)

• Product Name: (4E)-4-(2-phenylhydrazin-1-ylidene)-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione
• CAS No: 338416-92-5
• MDL: MFCD01443931
• CID: 4647288
• Update Time: 2025-07-01

(4E)-4-(2-phenylhydrazin-1-ylidene)-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione Chemical and Physical Properties

Names and Identifiers

• (4E)-4-(2-phenylhydrazin-1-ylidene)-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione

• MDL： MFCD01443931

Additional information on (4E)-4-(2-phenylhydrazin-1-ylidene)-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione

The Compound CAS No. 338416-92-5: (4E)-4-(2-phenylhydrazin-1-ylidene)-2H,3H,4H-1λ6-thieno[2,3-b]thiopyran-1,1-dione

The compound with CAS No. 338416-92-5, known as (4E)-4-(2-phenylhydrazin-1-ylidene)-2H,3H,4H-1λ6-thieno[2,3-b]thiopyran-1,1-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of thienothiopyrans, which are heterocyclic compounds containing both sulfur and oxygen atoms in their ring structures. The presence of the phenylhydrazone group further enhances its unique chemical properties and potential applications.

Thieno[2,3-b]thiopyran systems are known for their versatile electronic properties due to the conjugation between the sulfur atoms and the aromatic rings. The phenylhydrazone substituent in this compound introduces additional functionality, making it a promising candidate for various applications. Recent studies have explored its potential in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The molecule's ability to absorb visible light efficiently makes it a strong contender for these applications.

The synthesis of (4E)-4-(2-phenylhydrazin-1-ylidene)-2H,3H,4H-1λ6-thieno[2,3-b]thiopyran-1,1-dione involves a series of carefully controlled reactions. Researchers have employed both traditional and modern synthetic techniques to optimize the yield and purity of this compound. One notable approach involves the condensation of thienothiopyran derivatives with phenylhydrazine under specific thermal conditions. This method ensures the formation of the desired E-isomer, which is critical for maintaining the molecule's electronic properties.

Recent advancements in computational chemistry have provided deeper insights into the molecular structure and electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits a significant degree of conjugation across its structure, which contributes to its high molar absorptivity in the visible region of the spectrum. This characteristic makes it highly suitable for applications in light-harvesting materials.

In terms of biological activity, preliminary studies suggest that this compound may exhibit antioxidant properties due to its ability to scavenge free radicals. This property could be exploited in the development of new therapeutic agents or food additives with antioxidant capabilities. However, further research is required to fully understand its bioavailability and potential toxicity.

The environmental impact of this compound is another area of interest. Given its complex structure and potential use in high-tech applications, understanding its degradation pathways under various environmental conditions is crucial. Early studies indicate that it may degrade slowly under aerobic conditions but more rapidly under anaerobic conditions or in the presence of specific microbial communities.

In conclusion, CAS No. 338416-92-5 represents a cutting-edge molecule with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable subject for ongoing research. As advancements in synthetic methods and computational modeling continue to evolve, this compound is poised to play an increasingly important role in both academic and industrial settings.